N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide

• IUPAC Name: N-(2-methoxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O4S/c1-23-16-6-3-2-5-15(16)18-24(21,22)14-10-8-13(9-11-14)19-12-4-7-17(19)20/h2-3,5-6,8-11,18H,4,7,12H2,1H3
• InChI Key: ABBKROYECZTOQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, also known as MPB, is a sulfonamide-based compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide involves its binding to the active site of target enzymes, leading to inhibition of their activity. This inhibition can have a variety of effects on biological processes, depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including inhibition of tumor growth, anti-inflammatory activity, and modulation of the immune system. These effects make N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide a promising candidate for further investigation in a variety of biological systems.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide as a tool compound is its high potency and selectivity for target enzymes. However, its sulfonamide-based structure may limit its use in certain biological systems, as sulfonamides have been shown to have potential side effects in some cases.

Future Directions

There are many potential directions for future research on N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide. Some possible areas of investigation include its use in cancer therapy, its effects on the immune system, and its potential as a therapeutic agent for inflammatory diseases. Additionally, further studies are needed to fully understand the mechanisms underlying its biological effects and to optimize its use as a tool compound in scientific research.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide involves the reaction of 2-methoxyaniline with 4-(2-oxo-1-pyrrolidinyl)benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to yield pure N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide.

Scientific Research Applications

N-(2-methoxyphenyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide has been studied for its potential use as a tool compound in scientific research. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrase and metalloproteinases, making it a useful tool for studying the role of these enzymes in biological processes.